methyl 4-(pyridin-4-yloxy)benzoate
Overview
Description
Methyl 4-(pyridin-4-yloxy)benzoate, also known as MPOB, is a widely used organic compound in scientific research. It is a derivative of benzoic acid and is commonly used as a starting material for the synthesis of various organic compounds. MPOB has a wide range of applications in scientific research, from drug synthesis and development to biochemical and physiological studies.
Scientific Research Applications
Methyl 4-(pyridin-4-yloxy)benzoate is widely used in scientific research due to its wide range of applications. It is used in the synthesis of drugs, as well as for biochemical and physiological studies. It is also used as a starting material for the synthesis of various organic compounds. Additionally, methyl 4-(pyridin-4-yloxy)benzoate is used as a model compound for the study of drug metabolism and drug-drug interactions.
Mechanism of Action
The mechanism of action of methyl 4-(pyridin-4-yloxy)benzoate is not yet fully understood. However, it is believed that the compound acts as an inhibitor of certain enzymes involved in the metabolism of drugs. Additionally, methyl 4-(pyridin-4-yloxy)benzoate may also interact with cellular receptors and other proteins, which could lead to its pharmacological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of methyl 4-(pyridin-4-yloxy)benzoate have not yet been fully elucidated. However, the compound has been shown to have an inhibitory effect on certain enzymes involved in drug metabolism. Additionally, methyl 4-(pyridin-4-yloxy)benzoate may also interact with cellular receptors and other proteins, which could lead to its pharmacological effects.
Advantages and Limitations for Lab Experiments
The main advantage of using methyl 4-(pyridin-4-yloxy)benzoate in laboratory experiments is its low cost and availability. Additionally, the compound is relatively easy to synthesize and can be used in a variety of different experiments. However, the compound has some limitations, such as its low solubility in water and its potential for toxicity.
Future Directions
There are many potential future directions for research involving methyl 4-(pyridin-4-yloxy)benzoate. These include the development of new synthetic methods for the compound, the exploration of its potential therapeutic applications, and the further elucidation of its mechanism of action. Additionally, further research could be conducted on the biochemical and physiological effects of the compound, as well as its potential toxicity. Finally, further research could be conducted on the potential for methyl 4-(pyridin-4-yloxy)benzoate to interact with other drugs and on its potential for drug-drug interactions.
Synthesis Methods
Methyl 4-(pyridin-4-yloxy)benzoate is synthesized by the condensation of pyridine and benzoic acid in the presence of an acid catalyst. The reaction is typically performed in an aqueous solution and the product is isolated by crystallization. The yield of the reaction can be improved by using a higher molar ratio of pyridine to benzoic acid, as well as by increasing the reaction temperature.
properties
IUPAC Name |
methyl 4-pyridin-4-yloxybenzoate | |
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H11NO3/c1-16-13(15)10-2-4-11(5-3-10)17-12-6-8-14-9-7-12/h2-9H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LALQQTJUNORQEC-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(=O)C1=CC=C(C=C1)OC2=CC=NC=C2 | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H11NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID701298580 | |
Record name | Methyl 4-(4-pyridinyloxy)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701298580 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
229.23 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
Methyl 4-(pyridin-4-yloxy)benzoate | |
CAS RN |
33349-55-2 | |
Record name | Methyl 4-(4-pyridinyloxy)benzoate | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=33349-55-2 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | Methyl 4-(4-pyridinyloxy)benzoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID701298580 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.